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Compound of Interest

Compound Name: Acetochlor esa

Cat. No.: B060570

A comprehensive review of international regulations reveals a varied approach to managing the
herbicide acetochlor and its ethanesulfonic acid (ESA) metabolite. While the European Union
has adopted a prohibitive stance, other nations, including the United States and member
countries of the Codex Alimentarius, have established maximum residue limits (MRLS) for the
parent compound, which typically include its metabolites. Specific guidance for Acetochlor
ESA in drinking water is notably sparse, with the U.S. state of Minnesota providing a rare
example of a health-based guidance value for this specific degradate.

Acetochlor, a pre-emergent herbicide used to control grasses and broadleaf weeds in crops
such as corn, soybeans, and cotton, breaks down in the environment to form several
metabolites, including Acetochlor ESA. Due to its potential for mobility in soil and water, the
presence of Acetochlor ESA in food and drinking water is a matter of regulatory concern
worldwide. This guide provides a comparative overview of the regulatory landscape for
Acetochlor ESA, presenting quantitative data, experimental methodologies, and a visual
representation of the regulatory frameworks.

Maximum Residue Limits (MRLSs) in Food

A key aspect of regulating pesticide residues in the food supply is the establishment of MRLSs,
which are the highest levels of a pesticide residue that are legally tolerated in or on food or
feed when pesticides are applied correctly. For acetochlor and its metabolites, the regulatory
approach often involves setting an MRL for the parent compound that is inclusive of its
degradation products.
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Table 1: Comparison of Maximum Residue Limits for Acetochlor in Select Commodities
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Regulatory Body Commodity MRL (mgl/kg) Residue Definition
Sum of compounds
hydrolysable with
base to 2-ethyl-6-
methylaniline (EMA)

Codex Alimentarius Maize 0.02 and 2-(1-
hydroxyethyl)-6-
methylaniline (HEMA),
expressed in terms of
acetochlor.[1][2]

Sum of compounds
hydrolysable with
base to 2-ethyl-6-
methylaniline (EMA)

Soya bean (dry) 15 and 2-(1-

hydroxyethyl)-6-
methylaniline (HEMA),
expressed in terms of
acetochlor.[1][2]

Sum of compounds
hydrolysable with
base to 2-ethyl-6-
methylaniline (EMA)

Milks 0.02 and 2-(1-

hydroxyethyl)-6-
methylaniline (HEMA),
expressed in terms of
acetochlor.[3]

United States (EPA) Corn, field, grain 0.05 Acetochlor, including

its metabolites and
degradates,
determined by
measuring only
acetochlor and its

metabolites containing
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the ethyl methyl
aniline (EMA) moiety
and the hydroxyethyl
methyl aniline (HEMA)
moiety, calculated as
the stoichiometric
equivalents of
acetochlor.[4][5]

Soybean, seed 1.0

Acetochlor, including
its metabolites and
degradates,
determined by
measuring only
acetochlor and its
metabolites containing
the ethyl methyl
aniline (EMA) moiety
and the hydroxyethyl
methyl aniline (HEMA)
moiety, calculated as
the stoichiometric
equivalents of

acetochlor.[6]

Milk 0.02

Acetochlor, including
its metabolites and
degradates,
determined by
measuring only
acetochlor and its
metabolites containing
the ethyl methyl
aniline (EMA) moiety
and the hydroxyethyl
methyl aniline (HEMA)
moiety, calculated as

the stoichiometric
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equivalents of

acetochlor.
Acetochlor is not
European Union ) authorized for use as
All No MRL established o
(EFSA) a pesticide in the

European Union.[7]

Note: The residue definitions from both the Codex Alimentarius and the U.S. Environmental
Protection Agency (EPA) indicate that the MRL for acetochlor is comprehensive and includes
metabolites such as Acetochlor ESA. The analysis measures specific chemical moieties and
the final value is expressed as the parent acetochlor compound.

Drinking Water Standards and Guidelines

The regulation of Acetochlor ESA in drinking water is less harmonized globally. Some
jurisdictions have specific guidance values for this metabolite, while others regulate it under a
general category for all pesticides.

Table 2. Comparison of Drinking Water Guidelines for Acetochlor and its Metabolites
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Regulatory
Body/Region

Contaminant

Guideline Value
(nglL)

Notes

Minnesota (USA)

Acetochlor ESA

Chronic Health-Based
300 Guidance Value.[8][9]
[10]

Acetochlor

20

Chronic Health-Based

European Union

Individual Pesticides

Value.[10][11]
Maximum allowable
concentration for each
individual pesticide
0.1

and their "relevant"
metabolites in drinking
water.[12][13][14][15]

Maximum allowable

concentration for the

The EPA has not
established a
Maximum
Contaminant Level
(MCL) for acetochlor

Total Pesticides 0.5 sum of all pesticides
detected in drinking
water.[12]

United States (EPA) Acetochlor No specific MCL

in drinking water.
However, it conducts
risk assessments and
has set health-based

screening levels.

Regulatory Approaches and Risk Assessment

The divergent regulatory paths taken by different international bodies reflect their unique risk

assessment frameworks and policy objectives.
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Regulatory approaches to Acetochlor and its metabolites.

European Union: A Precautionary Stance
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The European Food Safety Authority (EFSA) conducted a peer review of the risk assessment
for acetochlor and did not recommend its approval for use as a pesticide in the EU.[16] This
decision, based on a comprehensive evaluation of potential risks to human health and the
environment, has led to a ban on the substance and consequently, no MRLs have been
established. For drinking water, the EU maintains a stringent general limit of 0.1 pg/L for any
individual pesticide and its relevant metabolites, reflecting a precautionary approach to water
quality.[12][13][14][15]

United States: Risk-Based Tolerances

In contrast, the U.S. EPA has established tolerances, or MRLSs, for acetochlor in a variety of
agricultural commodities.[4][5][17] The EPA's risk assessment for acetochlor has classified it as
having "Suggestive Evidence of Carcinogenic Potential."[17] The established tolerances are
deemed to be protective of public health, including sensitive subpopulations. The residue
definition for enforcement explicitly includes metabolites containing the ethyl methyl aniline
(EMA) and hydroxyethyl methyl aniline (HEMA) moieties, which covers Acetochlor ESA.[4][5]

At the state level, the Minnesota Department of Health (MDH) has taken a proactive step by
developing a specific health-based guidance value of 300 ug/L for Acetochlor ESA in drinking
water, based on its own risk assessment.[3][9][10]

Codex Alimentarius: International Benchmarks

The Codex Alimentarius Commission, a joint body of the Food and Agriculture Organization
(FAO) and the World Health Organization (WHO), sets international food standards, including
MRLs for pesticides. The Codex has established numerous MRLs for acetochlor in various food
and feed commodities.[1][2][3] Similar to the U.S. EPA, the Codex residue definition for
acetochlor is inclusive of its metabolites, providing a global reference point for countries that
have not established their own national MRLs.[1][2][18]

Experimental Protocols for Regulatory Decision-
Making

The establishment of MRLs and drinking water guidelines is based on a rigorous evaluation of
a comprehensive set of scientific studies. While the full, detailed protocols are extensive, the
key types of experiments and the endpoints evaluated are summarized below.
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Toxicological Assessment

The toxicological profile of a pesticide is determined through a battery of tests to identify
potential adverse health effects. For acetochlor, regulatory bodies like the U.S. EPA have
evaluated a wide range of studies:

o Acute Toxicity Studies: These studies assess the effects of a single high dose of the
substance through oral, dermal, and inhalation routes. Acetochlor has been found to have
low acute toxicity.[17]

e Subchronic and Chronic Toxicity Studies: Animals are exposed to the substance in their diet
for extended periods (e.g., 90 days to 2 years) to assess long-term health effects. Key
endpoints evaluated include changes in body weight, organ weights, clinical chemistry, and
histopathology. For acetochlor, evidence of neurotoxicity was observed in some studies.[17]

o Carcinogenicity Studies: Long-term studies in multiple rodent species (e.g., rats and mice)
are conducted to assess the potential of the substance to cause cancer. These studies
formed the basis for the EPA's classification of acetochlor as having "Suggestive Evidence of
Carcinogenic Potential."[17][19]

o Developmental and Reproductive Toxicity Studies: These studies evaluate the potential for
the substance to interfere with reproduction and normal development across generations.

» Neurotoxicity Studies: Specific tests are conducted to evaluate the potential for the
substance to adversely affect the nervous system.[17]

The No-Observed-Adverse-Effect Level (NOAEL) and the Lowest-Observed-Adverse-Effect
Level (LOAEL) are determined from these studies. The NOAEL is the highest dose at which no
adverse effects are observed. These values are then used to calculate a chronic reference
dose (cRfD) or an acceptable daily intake (ADI) by applying uncertainty factors to account for
interspecies and intraspecies variability.

Residue and Exposure Assessment

To set MRLs, regulators require data from supervised field trials.
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» Residue Chemistry: These studies determine the nature and magnitude of the pesticide
residues in or on raw agricultural commodities. The studies are conducted under specific
Good Agricultural Practices (GAP) to reflect real-world use conditions.

e Analytical Methods: Validated analytical methods are required to detect and quantify the
residues of the parent compound and its metabolites in various food and environmental
matrices.

o Dietary Exposure Assessment: Regulators combine the residue data with food consumption
data to estimate the dietary exposure of different population subgroups to the pesticide. This
exposure is then compared to the ADI or cRfD to ensure that it does not pose an
unacceptable health risk.[6][17]

The establishment of the drinking water guidance value for Acetochlor ESA by the Minnesota
Department of Health involved a similar process of evaluating available toxicological data for
the metabolite and assessing potential exposure through drinking water.[8]

In conclusion, the global regulatory landscape for Acetochlor ESA is complex, with differing
approaches that reflect varied risk management philosophies. While a complete prohibition
exists in the European Union, other major regulatory bodies have established MRLs for the
parent compound, acetochlor, that are inclusive of its metabolites. The specific regulation of
Acetochlor ESA in drinking water remains an area with limited international harmonization,
highlighting the need for continued research and data sharing to inform public health-protective
policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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